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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of sodium cyanide (NaCN). The information is compiled from various scientific sources to

ensure accuracy and relevance for research, drug development, and scientific applications.

This document presents quantitative data in structured tables, outlines general experimental

methodologies, and includes visualizations of key chemical processes involving sodium
cyanide.

Core Thermodynamic and Physical Properties
Sodium cyanide is an inorganic compound with the formula NaCN. It is a white, water-soluble

solid. The thermodynamic and physical properties of sodium cyanide are crucial for

understanding its behavior in various chemical and physical processes.

Property Value Citation

Molecular Formula NaCN [1]

Molar Mass 49.01 g/mol [2]

Appearance White crystalline solid [2][3]

Density 1.5955 g/cm³ [1][3]

Odor Faint almond-like [1]
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Property Value Citation

Melting Point 563.7 °C (836.9 K) [3]

Boiling Point 1496 °C (1769 K) [3]

Heat of Fusion 88.9 cal/g

The following table summarizes key thermodynamic parameters for sodium cyanide at

standard conditions (25 °C and 100 kPa).[3]

Property Value Citation

Standard Enthalpy of

Formation (ΔfH⦵298)
-87.5 kJ/mol [3]

Standard Molar Entropy

(S⦵298)
115.6 J·mol⁻¹·K⁻¹ [3]

Gibbs Free Energy of

Formation (ΔfG⦵)
-76.4 kJ/mol [3]

Heat Capacity (C) 70.4 J·mol⁻¹·K⁻¹ [3]

At ambient conditions, solid sodium cyanide has a crystal structure related to that of sodium

chloride, where the anions and cations are each six-coordinate.[3] Under high pressure, NaCN

undergoes several phase transitions. Studies have shown transitions from an orthorhombic

phase to another orthorhombic phase at 4 GPa, then to a monoclinic phase at 8 GPa, and

finally to a tetragonal phase at 15 GPa.[4][5][6]

Experimental Protocols for Thermodynamic
Property Determination
While detailed, step-by-step experimental protocols for determining the thermodynamic

properties of sodium cyanide are not extensively available in the public domain, the scientific

literature indicates that these values are typically determined using well-established techniques

in calorimetry and thermal analysis.
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Adiabatic Calorimetry: This is a primary method for measuring heat capacity (Cp) as a function

of temperature. In an adiabatic calorimetry experiment, a known quantity of the substance is

placed in a calorimeter, which is carefully insulated to prevent heat exchange with the

surroundings. A measured amount of electrical energy is supplied to the sample, and the

resulting temperature increase is precisely measured. The heat capacity is then calculated from

these data. Studies on the heat capacities of sodium cyanide crystals have been conducted

using this method to investigate phase transitions.[7][8][9]

Differential Scanning Calorimetry (DSC): DSC is a thermoanalytical technique in which the

difference in the amount of heat required to increase the temperature of a sample and a

reference is measured as a function of temperature. DSC is widely used to determine

properties such as melting point, enthalpy of fusion, and to study phase transitions. While not

explicitly detailed for NaCN in the provided search results, it is a standard method for obtaining

such data.

Combustion Calorimetry: The standard enthalpy of formation (ΔfH°) is often determined by

combustion calorimetry. In this technique, the substance is burned in an excess of oxygen in a

sealed container (a "bomb" calorimeter). The heat released by the combustion reaction is

absorbed by the surrounding water bath, and the temperature change is measured. From the

heat of combustion, the standard enthalpy of formation can be calculated.

Key Chemical Processes
The following diagrams illustrate the primary industrial production method for sodium cyanide
and some of its key chemical reactions.

Industrial Production of Sodium Cyanide
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Industrial Production of Sodium Cyanide

The primary industrial method for producing sodium cyanide involves the neutralization of

hydrogen cyanide with sodium hydroxide.[1][3] This reaction is an acid-base reaction that yields

sodium cyanide and water.

Key Chemical Reactions of Sodium Cyanide

Reaction with Acid Detoxification
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Key Chemical Reactions of Sodium Cyanide

Sodium cyanide reacts rapidly with strong acids to produce the highly toxic gas hydrogen

cyanide.[3] This reaction is a significant safety concern. For detoxification, sodium cyanide
can be treated with hydrogen peroxide to form the less toxic sodium cyanate and water.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://byjus.com/sodium-cyanide-formula/
https://softschools.com/formulas/chemistry/sodium_cyanide_uses_properties_structure_formula/273/
https://softschools.com/formulas/chemistry/sodium_cyanide_uses_properties_structure_formula/273/
https://en.wikipedia.org/wiki/Sodium_cyanide
https://pubs.aip.org/aip/jcp/article-pdf/doi/10.1063/1.3245861/13372283/144507_1_online.pdf
https://pubs.aip.org/aip/jcp/article/131/14/144507/188191/Physical-and-chemical-transformations-of-sodium
https://www.researchgate.net/publication/38013818_Physical_and_chemical_transformations_of_sodium_cyanide_at_high_pressures
https://www.researchgate.net/publication/244698396_Thermodynamic_Properties_and_Phase_Transitions_of_Sodium_Cyanide_Crystal
https://academic.oup.com/bcsj/article-abstract/41/3/583/7367623
https://academic.oup.com/bcsj/article/41/3/583/7367623
https://www.benchchem.com/product/b046578#thermodynamic-properties-of-sodium-cyanide
https://www.benchchem.com/product/b046578#thermodynamic-properties-of-sodium-cyanide
https://www.benchchem.com/product/b046578#thermodynamic-properties-of-sodium-cyanide
https://www.benchchem.com/product/b046578#thermodynamic-properties-of-sodium-cyanide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046578?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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